Cas no 10242-24-7 (Benzene, 1,3,5-trinitro-2-propoxy-)

• Product Name: Benzene, 1,3,5-trinitro-2-propoxy-
• CAS No: 10242-24-7
• MF: C₉H₉N₃O₇
• MW: 271.183662176132
• CID: 1133059
• PubChem ID: 13463047
• Update Time: 2025-04-20

Benzene, 1,3,5-trinitro-2-propoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3,5-trinitro-2-propoxy-
• 1,3,5-trinitro-2-propoxybenzene
• n-propyl picryl ether
• 10242-24-7
• DTXSID70541450

• Inchi： 1S/C9H9N3O7/c1-2-3-19-9-7(11(15)16)4-6(10(13)14)5-8(9)12(17)18/h4-5H,2-3H2,1H3
• InChI Key： FQFKHVMLVCZDTP-UHFFFAOYSA-N
• SMILES： O(CCC)C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 271.04407
• Monoisotopic Mass: 271.04404963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 147Ų

Experimental Properties

• PSA: 138.65